Cas no 2043-06-3 (2,5-bis(4-biphenylyl)-1,3,4-oxadiazole)

2,5-Bis(4-biphenylyl)-1,3,4-oxadiazole is a high-performance organic compound belonging to the oxadiazole class, known for its robust thermal and chemical stability. Its rigid, conjugated biphenyl-oxadiazole structure imparts excellent electron-transport properties, making it valuable in optoelectronic applications such as organic light-emitting diodes (OLEDs) and photovoltaic devices. The compound exhibits high fluorescence quantum yield and strong resistance to oxidative degradation, ensuring long-term operational reliability. Its low-lying LUMO level facilitates efficient electron injection and transport in multilayer device architectures. Additionally, its crystalline nature and high melting point contribute to processing versatility in thin-film deposition techniques. These attributes make it a preferred material for advanced electronic and photonic systems requiring stable, high-efficiency charge transport.
2,5-bis(4-biphenylyl)-1,3,4-oxadiazole structure
2043-06-3 structure
Product Name:2,5-bis(4-biphenylyl)-1,3,4-oxadiazole
CAS No:2043-06-3
MF:C26H18N2O
MW:374.433926105499
CID:84083
PubChem ID:96840
Update Time:2025-10-31

2,5-bis(4-biphenylyl)-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

    • 2,5-bis(4-biphenylyl)-1,3,4-oxadiazole
    • BBOD
    • BBD
    • 2,5-dibiphenylyl-1,3,4-oxadiazole
    • NSC90317
    • UNII-C3HW3HH4YV
    • NSC 90317
    • NSC-90317
    • 2,5_di-(4-Biphenylyl)-1,3,4-oxadiazole
    • 2,5-DI(4-BIPHENYLYL)-1,3,4-OXADIAZOLE
    • BIS({[1,1'-BIPHENYL]-4-YL})-1,3,4-OXADIAZOLE
    • CS-0132381
    • 1,3,4-OXADIAZOLE, 2,5-BIS(4-BIPHENYLYL)-
    • 2043-06-3
    • 2,5-bis(4-phenylphenyl)-1,3,4-oxadiazole
    • C3HW3HH4YV
    • 2,5-di-(4-Biphenylyl)-1,3,4-oxadiazole
    • SR-01000395170-1
    • 2,5-Di-(4-biphenyl)-1,3,4-oxadiazol
    • 1,3,4-OXADIAZOLE, 2,5-BIS((1,1'-BIPHENYL)-4-YL)-
    • IVVYVRLKDGGUEL-UHFFFAOYSA-N
    • EINECS 218-046-7
    • DTXSID80174374
    • AS-67947
    • 2,5-bis-(4-biphenyl)-yl-1,3,4-oxadiazole
    • 2,5-Di[1,1'-biphenyl]-4-yl-1,3,4-oxadiazole #
    • 2,5-Bis(4-biphenylyl)oxadiazole
    • 2, 5-bis(4-phenylphenyl)-1, 3, 4-oxadiazole
    • 2,5-Bis((1,1'-biphenyl)-4-yl)-1,3,4-oxadiazole
    • AKOS001577750
    • 1,3,4-Oxadiazole, 2,5-bis([1,1'-biphenyl]-4-yl)-
    • NS00046402
    • SR-01000395170
    • E79054
    • 2,5-Di([1,1'-biphenyl]-4-yl)-1,3,4-oxadiazole
    • SCHEMBL522555
    • 2,5-bis([1,1'-biphenyl]-4-yl)-1,3,4-oxadiazole
    • DTXCID4096865
    • MDL: MFCD00042666
    • Inchi: 1S/C26H18N2O/c1-3-7-19(8-4-1)21-11-15-23(16-12-21)25-27-28-26(29-25)24-17-13-22(14-18-24)20-9-5-2-6-10-20/h1-18H
    • InChI Key: IVVYVRLKDGGUEL-UHFFFAOYSA-N
    • SMILES: O1C(C2C=CC(=CC=2)C2C=CC=CC=2)=NN=C1C1C=CC(=CC=1)C1C=CC=CC=1
    • BRN: 318611

Computed Properties

  • Exact Mass: 374.14200
  • Monoisotopic Mass: 374.141913
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 4
  • Complexity: 439
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 6.3
  • Topological Polar Surface Area: 38.9

Experimental Properties

  • Color/Form: solid
  • Density: 1.17
  • Melting Point: 235-238°C
  • Boiling Point: 568.8°Cat760mmHg
  • Flash Point: 290.8℃
  • Refractive Index: 1.625
  • PSA: 38.92000
  • LogP: 6.73760
  • Solubility: Insoluble in water

2,5-bis(4-biphenylyl)-1,3,4-oxadiazole Security Information

  • Hazard Category Code: 36/37/38
  • Safety Instruction: S22-S24/25
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38
  • Safety Term:S22;S24/25

2,5-bis(4-biphenylyl)-1,3,4-oxadiazole Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,5-bis(4-biphenylyl)-1,3,4-oxadiazole Pricemore >>

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